Cas no 332403-00-6 (methyl 3-imidazo1,2-apyridin-2-ylpropanoate hydrobromide)

methyl 3-imidazo1,2-apyridin-2-ylpropanoate hydrobromide structure
332403-00-6 structure
Product Name:methyl 3-imidazo1,2-apyridin-2-ylpropanoate hydrobromide
CAS No:332403-00-6
MF:C11H12N2O2
MW:204.225182533264
MDL:MFCD01574748
CID:1111013
PubChem ID:755885
Update Time:2025-04-20

methyl 3-imidazo1,2-apyridin-2-ylpropanoate hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-2-propanoic acid methyl ester
    • ALBB-030391
    • 332403-00-6
    • methyl 3-imidazo[1,2-a]pyridin-2-ylpropanoate
    • SCHEMBL14974958
    • DVPSJZJBTMNPLD-UHFFFAOYSA-N
    • DA-33546
    • AKOS026751123
    • methyl 3-imidazo1,2-apyridin-2-ylpropanoate hydrobromide
    • MDL: MFCD01574748
    • Inchi: 1S/C11H12N2O2/c1-15-11(14)6-5-9-8-13-7-3-2-4-10(13)12-9/h2-4,7-8H,5-6H2,1H3
    • InChI Key: DVPSJZJBTMNPLD-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1=CN2C=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6Ų

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